Methyl 3-(ethoxymethyl)-1-methylpyrazole-4-carboxylate
Overview
Description
Methyl 3-(ethoxymethyl)-1-methylpyrazole-4-carboxylate is a chemical compound used in scientific research. It is a pyrazole derivative that has been synthesized using various methods.
Mechanism of Action
The mechanism of action of Methyl 3-(ethoxymethyl)-1-methylpyrazole-4-carboxylate is not fully understood. However, it is believed to exert its effects by modulating various signaling pathways involved in inflammation, tumor growth, and glucose metabolism.
Biochemical and Physiological Effects:
Methyl 3-(ethoxymethyl)-1-methylpyrazole-4-carboxylate has been shown to have various biochemical and physiological effects. It has been found to reduce the production of pro-inflammatory cytokines and inhibit the activity of enzymes involved in tumor growth. It has also been shown to improve glucose metabolism and insulin sensitivity.
Advantages and Limitations for Lab Experiments
Methyl 3-(ethoxymethyl)-1-methylpyrazole-4-carboxylate has several advantages for lab experiments. It is relatively easy to synthesize and has a high purity level. However, its low solubility in water can make it challenging to work with in certain experiments.
Future Directions
There are several future directions for the use of Methyl 3-(ethoxymethyl)-1-methylpyrazole-4-carboxylate in scientific research. One direction is the development of new compounds based on its structure with potential therapeutic applications. Another direction is the investigation of its effects on other signaling pathways involved in various diseases. Additionally, the use of Methyl 3-(ethoxymethyl)-1-methylpyrazole-4-carboxylate in combination with other compounds could lead to the development of more effective therapies.
Synthesis Methods
The synthesis of Methyl 3-(ethoxymethyl)-1-methylpyrazole-4-carboxylate has been achieved using different methods. One of the most common methods is the reaction between ethyl 3-oxobutanoate and 4-methyl-1H-pyrazole-3-carbaldehyde in the presence of a base such as sodium ethoxide. The resulting product is then treated with methyl iodide to obtain Methyl 3-(ethoxymethyl)-1-methylpyrazole-4-carboxylate.
Scientific Research Applications
Methyl 3-(ethoxymethyl)-1-methylpyrazole-4-carboxylate has been used in various scientific research studies. It has been found to have potential anti-inflammatory, anti-tumor, and anti-diabetic properties. It has also been used in the synthesis of other compounds with potential therapeutic applications.
properties
IUPAC Name |
methyl 3-(ethoxymethyl)-1-methylpyrazole-4-carboxylate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H14N2O3/c1-4-14-6-8-7(9(12)13-3)5-11(2)10-8/h5H,4,6H2,1-3H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QMTXYNOZXYJEPU-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOCC1=NN(C=C1C(=O)OC)C |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H14N2O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
198.22 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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